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Compound of Interest

2-Acetoxy-2',4'"-
Compound Name:

difluoroacetophenone

Cat. No.: B130826

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetoxy-2',4'-difluoroacetophenone is a fluorinated organic compound that serves as a
key intermediate in the synthesis of advanced pharmaceutical agents. Its primary significance
lies in its role as a precursor to potent antifungal drugs, most notably posaconazole. This
technical guide provides a comprehensive overview of its chemical properties, synthesis, and
its pivotal position in the development of antifungal therapies.

Chemical and Physical Properties

While specific experimental data for 2-Acetoxy-2',4'-difluoroacetophenone is limited in
publicly available literature, the following table summarizes its known properties. For context,
properties of its immediate precursor, 2',4'-difluoroacetophenone, are also provided.
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2-Acetoxy-2',4'- 2'.4'-Difluoroacetophenone
Property .

difluoroacetophenone (Precursor)
CAS Number 122263-03-0[1] 364-83-0[2]
Molecular Formula C10HsF203[1] CsHeF20]3]
Molecular Weight 214.17 g/mol [1] 156.13 g/mol [3]

) Colorless to light yellow
Appearance Pale Yellow Solid[1] o
liquid[3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Insoluble in water

Acetate, Methanol[1]
Melting Point Data not available Not applicable
Boiling Point Data not available 80-81 °C at 25 mmHg
Density Data not available 1.234 g/mL at 25 °C[3]

Synonyms for 2-Acetoxy-2',4'-difluoroacetophenone:
o 2-(Acetyloxy)-1-(2,4-difluorophenyl)ethanone[1]

e 2-Acetoxy-1-(2,4-difluorophenyl)ethanone[1]

e [2-(2,4-difluorophenyl)-2-oxoethyl] acetate

Synthesis of 2-Acetoxy-2',4'-difluoroacetophenone

The primary synthetic route to 2-Acetoxy-2',4'-difluoroacetophenone involves the reaction of
2-chloro-2',4'-difluoroacetophenone with sodium acetate.

Experimental Protocol

Reaction: The synthesis is achieved by reacting 2-chloro-2',4'-difluoroacetophenone with
sodium acetate and sodium iodide (Nal) in a solvent such as dimethylformamide (DMF).
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Detailed Methodology: While a specific literature source with a detailed experimental protocol
for this exact transformation was not found in the search results, a general procedure based on
analogous reactions would involve:

Dissolving 2-chloro-2',4'-difluoroacetophenone in DMF.
» Adding an excess of sodium acetate and a catalytic amount of sodium iodide.

e Heating the reaction mixture and monitoring the reaction progress by a suitable technique
(e.g., TLC or LC-MS).

e Upon completion, the reaction mixture would be cooled and partitioned between an organic
solvent (e.g., ethyl acetate) and water.

e The organic layer would be washed, dried, and concentrated under reduced pressure to
yield the crude product.

 Purification would typically be performed by column chromatography or recrystallization to
obtain pure 2-Acetoxy-2',4'-difluoroacetophenone.

Application in Antifungal Drug Synthesis

2-Acetoxy-2',4'-difluoroacetophenone is a critical building block in the multi-step synthesis of
posaconazole, a broad-spectrum triazole antifungal agent.

Role in the Posaconazole Synthesis Pathway

The synthesis of posaconazole from 2-Acetoxy-2',4'-difluoroacetophenone involves a series
of complex chemical transformations. The initial steps convert the acetophenone moiety into a
chiral epoxide, which is a key structural feature of the final drug molecule.
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Synthesis Pathway from 2-Acetoxy-2',4'-difluoroacetophenone to a Key Posaconazole Intermediate

2-Acetoxy-2',4'-difluoroacetophenone

l

Methylenation

l

2-(2,4-difluorophenyl)-2-propen-1-ol acetate ester

:

Hydrolysis

.

2-(2,4-difluorophenyl)-2-propen-1-ol

Regioselective Epoxidation

(S)-(-)-2-(2,4-difluorophenyl)oxirane-2-methanol

(Key Chiral Intermediate)

Click to download full resolution via product page

Caption: Key steps in the conversion of 2-Acetoxy-2',4'-difluoroacetophenone.
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Mechanism of Action of the Final Product
(Posaconazole)

As 2-Acetoxy-2',4'-difluoroacetophenone is a synthetic intermediate, it does not have a
therapeutic mechanism of action itself. However, the final product, posaconazole, is a potent
antifungal agent that functions by inhibiting the fungal cytochrome P450 enzyme lanosterol
1l4a-demethylase.

This enzyme is crucial for the synthesis of ergosterol, a vital component of the fungal cell
membrane. The inhibition of this enzyme leads to a depletion of ergosterol and an
accumulation of toxic methylated sterols, which disrupts the integrity and function of the cell

membrane, ultimately leading to fungal cell death.
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Caption: Inhibition of ergosterol synthesis by posaconazole.

Safety Information

A specific Safety Data Sheet (SDS) for 2-Acetoxy-2',4'-difluoroacetophenone (CAS 122263-
03-0) was not readily available. However, safety information for the closely related precursor,
2',4'-difluoroacetophenone (CAS 364-83-0), indicates that it is a combustible liquid that causes
skin and serious eye irritation, and may cause respiratory irritation[4]. Standard laboratory
safety precautions, including the use of personal protective equipment such as gloves, safety
glasses, and a lab coat, should be employed when handling these types of compounds. Work
should be conducted in a well-ventilated area.

Conclusion

2-Acetoxy-2',4'-difluoroacetophenone is a valuable intermediate for the pharmaceutical
industry, particularly in the synthesis of the potent antifungal agent posaconazole. While
detailed physicochemical and toxicological data on this specific compound are not extensively
documented, its synthetic utility is well-established. Researchers and drug development
professionals working with this compound should refer to the safety data of its precursors and
handle it with appropriate care in a laboratory setting. Its role in the creation of life-saving
antifungal medications underscores the importance of such specialized chemical intermediates
in modern medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 2-Acetoxy-2',4'-difluoroacetophenone
(CAS 122263-03-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130826#2-acetoxy-2-4-difluoroacetophenone-cas-
number-122263-03-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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